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Compound of Interest

Compound Name: Lithium perfluorooctane sulfonate

Cat. No.: B1262503

For Researchers, Scientists, and Drug Development Professionals

These notes provide essential information for the safe handling, use, and disposal of Lithium
perfluorooctane sulfonate (LIPFOS). Researchers must supplement this information with a
thorough review of the Safety Data Sheet (SDS) for the specific product in use and adhere to
all institutional and regulatory guidelines.

Chemical and Physical Properties

LIPFOS is the lithium salt of perfluorooctanesulfonic acid. It is a fluorinated surfactant that is
persistent in the environment.[1][2]
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Property Value Source
Molecular Formula C8F17LiO3S [3]
Molecular Weight 506.1 g/mol [3114]
Appearance Off-white solid/powder [31[5]
Odor Slightly pungent [3]
Melting Point Decomposes at 308 °C [3]
Density 0.56 g/mL [3]
4.4 (concentration not
pH [3]

specified)

Hazard Identification and Toxicity

LIiPFOS is classified as a hazardous substance with significant health risks.[3][5]

GHS Hazard Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

] o H351: Suspected of causing
Carcinogenicity 2

cancer
] o H360D: May damage the

Reproductive Toxicity 1B

unborn child

Source:[3][6]

Toxicity Data:
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Test Species Route Value

LD50 Rat Oral 154 mg/kg

LC50 Rat Inhalation 160 mg/m3
Source:[3]

Primary Hazards:

Irritant[3]

Toxic by inhalation and ingestion[3][5]

Suspected carcinogen|[3][6]

May damage the unborn child[3][6]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented when handling LiPFOS. This includes

addressing the hazards present, and the selection, maintenance, and use of PPE.

PPE Category

Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile), a lab

coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or with a certified
fume hood. If airborne concentrations are high
or ventilation is inadequate, a NIOSH-approved

respirator is required.
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Storage

Condition Requirement

Keep container tightly closed in a dry and well-

Container )
ventilated place.
Temperature Store at < -16°C.[1]
Incompatibilities Keep away from heat and sources of ignition.

Experimental Protocols
Protocol for Preparation of a LIPFOS Stock Solution

This protocol outlines the steps for safely preparing a stock solution of LIPFOS for experimental
use.

Materials:

LIPFOS powder

Appropriate solvent (e.g., deionized water, DMSO)

Calibrated analytical balance

Chemical fume hood

Volumetric flasks

Appropriate PPE (see section 3.1)
Procedure:

e Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is functioning correctly.

» Weighing: Tare a clean, dry weighing vessel on the analytical balance. Carefully weigh the
desired amount of LIPFOS powder.
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» Solubilization: Transfer the weighed LIPFOS powder to a volumetric flask. Add a portion of
the desired solvent to the flask.

» Mixing: Gently swirl the flask to dissolve the powder. If necessary, use a sonicator to aid
dissolution.

» Final Volume: Once the powder is fully dissolved, add the solvent to the calibration mark on
the volumetric flask.

» Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,
date of preparation, and appropriate hazard warnings.

o Storage: Store the stock solution in a tightly sealed container in a designated, secure
location according to the storage requirements in section 3.2.

» Decontamination: Thoroughly clean all equipment and the work area. Dispose of all waste
according to the procedures in section 5.0.

Spill and Waste Disposal
Spill Response

In the event of a spill, evacuate the area and prevent entry. For a small spill of solid material,
carefully scoop the powder into a labeled, sealed container for disposal. Avoid generating dust.
For a large spill, contact your institution's environmental health and safety (EHS) department
immediately.

Waste Disposal

All LIiPFOS waste, including contaminated PPE and cleaning materials, is considered
hazardous waste.

e Solid Waste: Collect in a labeled, sealed, and leak-proof container.
e Liquid Waste: Collect in a labeled, sealed, and leak-proof container.

Dispose of all waste through your institution's hazardous waste management program. Do not
dispose of LIPFOS down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. avantiresearch.com [avantiresearch.com]

2. researchgate.net [researchgate.net]

3. Lithium (perfluorooctane)sulfonate | C8F17LiO3S | CID 23677927 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Lithium Perfluorooctane Sulfonate|CAS 29457-72-5 [benchchem.com]

5. Lithium perfluorooctane sulfonate - Hazardous Agents | Haz-Map [haz-map.com]

6. fr.cpachem.com [fr.cpachem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Lithium
Perfluorooctane Sulfonate (LIPFOS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262503#lipfos-handling-and-safety-precautions-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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